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Compound of Interest

Compound Name: 2-Chloro-4,5-dimethylphenol

Cat. No.: B075673

An In-depth Technical Guide to 2-Chloro-4,5-dimethylphenol

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Chloro-4,5-dimethylphenol, tailored for researchers, scientists, and
professionals in drug development. The information is presented through structured data
tables, detailed experimental protocols, and logical diagrams to facilitate understanding and
application.

Chemical Identity and Structure

2-Chloro-4,5-dimethylphenol, also known as 6-chloro-3,4-xylenol, is a chlorinated and
methylated derivative of phenol. Its chemical structure consists of a benzene ring substituted
with a hydroxyl group, a chlorine atom, and two methyl groups at positions 2, 4, and 5,
respectively.

Table 1: Chemical Identifiers for 2-Chloro-4,5-dimethylphenol
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Identifier Value

CAS Number 1124-04-5[1][2][3]

Molecular Formula CsHoCIO[1][2][3]

Molecular Weight 156.61 g/mol [2][4]

IUPAC Name 2-chloro-4,5-dimethylphenol[1][3]

Banol phenol, 2-chloro-4,5-xylenol, 6-chloro-3,4-

Synonyms )

xylenol, 3,4-dimethyl-6-chlorophenol[1][3][4]
InChl Key PSOJLBXHRBFLLQ-UHFFFAOYSA-N[1][3]
SMILES CC1=CC(=C(C=C1C)CI)OI1]

Physical Properties

The physical characteristics of 2-Chloro-4,5-dimethylphenol are summarized below. These
properties are crucial for handling, storage, and formulation development.

Table 2: Physical Properties of 2-Chloro-4,5-dimethylphenol

Property Value

White to pale pink to cream crystals or
Appearance

powder[5]
Melting Point 68.5 - 74.5 °C[5]
Boiling Point 237.0 £ 35.0 °C (Predicted)[4]
Solubility Insoluble in water[6]
Density 1.183 + 0.06 g/cm3 (Predicted)[4]

Chemical and Spectroscopic Properties

This section details the chemical reactivity and spectroscopic data for 2-Chloro-4,5-
dimethylphenol.
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Table 3: Chemical Properties of 2-Chloro-4,5-dimethylphenol

Property Value | Description

pKa 8.92 + 0.23 (Predicted)[4]

As a phenol, it is a weak acid and reacts with

strong bases.[7] It is incompatible with strong

Reactivit
Y oxidizing agents, strong bases, acid chlorides,
and acid anhydrides.[8][9]
N The product is chemically stable under standard
Stability

ambient conditions (room temperature).[10]

) No dangerous reactions are known under
Hazardous Reactions -
normal conditions of use.[6]

No dangerous decomposition products are

known.[6] Combustion may produce carbon
monoxide (CO), carbon dioxide (C0O2), and
hydrogen chloride gas.[8][11]

Hazardous Decomposition

Table 4. Summary of Available Spectral Data

Spectral Data Type Availability
Mass Spectrometry (MS) Data available[3]
Infrared Spectroscopy (IR) Data available[3]
1H Nuclear Magnetic Resonance (*H NMR) Data available[12]
13C Nuclear Magnetic Resonance (33C NMR) Data available[12]

Experimental Protocols
Synthesis of 2-Chloro-4,5-dimethylphenol

A common method for the synthesis of 2-Chloro-4,5-dimethylphenol involves the electrophilic
chlorination of 3,4-dimethylphenol (3,4-xylenol).
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Objective: To synthesize 2-Chloro-4,5-dimethylphenol by direct chlorination of 3,4-

dimethylphenol.

Materials:

3,4-Dimethylphenol
Chlorinating agent (e.g., Sulfuryl chloride, SO2Clz2)
Anhydrous solvent (e.g., Dichloromethane, Chloroform)

Lewis acid catalyst (optional, e.g., AlClz, FeCl3)[13]

Methodology:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HCI fumes),
dissolve 3,4-dimethylphenol in an anhydrous solvent.

Cooling: Cool the reaction mixture to 0-5 °C using an ice bath.

Addition of Chlorinating Agent: Add the chlorinating agent (e.qg., sulfuryl chloride) dropwise to
the stirred solution over a period of 1-2 hours.[14] The molar ratio of 3,4-dimethylphenol to
the chlorinating agent is typically 1:1.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the
consumption of the starting material.

Work-up: Quench the reaction by slowly adding water or a saturated sodium bicarbonate
solution. Separate the organic layer, wash it with brine, and dry it over anhydrous sodium
sulfate.

Purification: Remove the solvent under reduced pressure. The crude product can be purified
by recrystallization from a suitable solvent (e.g., hexane or ethanol/water mixture) or by
column chromatography on silica gel.

Figure 1: Synthesis Workflow
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Caption: General workflow for the synthesis of 2-Chloro-4,5-dimethylphenol.

Safety and Handling

2-Chloro-4,5-dimethylphenol is a hazardous substance and requires careful handling.

Table 5: Hazard Information
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Hazard Category

GHS Classification

Precautionary Statements

Acute Toxicity

Toxic if swallowed (Acute Tox.
3, H301)[6][15]. Toxic in
contact with skin (Acute Tox. 3,
H311)[6][15].

P264: Wash skin thoroughly
after handling.[15] P270: Do
not eat, drink or smoke when
using this product.[15]
P301+P310: IF SWALLOWED:
Immediately call a POISON
CENTER/doctor.[15]

Skin Corrosion/Irritation

Causes severe skin burns and
eye damage (Skin Corr. 1B,
H314)[6][15].

P260: Do not breathe dust.[15]
P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[15]
P303+P361+P353: IF ON
SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.[10]

Environmental Hazard

Toxic to aquatic life with long
lasting effects (Aquatic Chronic
2, H411)[6][15].

P273: Avoid release to the
environment.[15] P391: Collect
spillage.[10]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tight-sealing safety goggles.[8]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[8]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[8]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[15] Keep locked

up or in an area accessible only to qualified or authorized persons.[15]
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This guide is intended for informational purposes for qualified professionals. Always refer to the

latest Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075673#physical-and-chemical-properties-of-2-
chloro-4-5-dimethylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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